Cas no 946210-56-6 (N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide)

• Product Name: N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide
• CAS No: 946210-56-6
• MF: C₂₄H₂₃N₃O₄S
• MW: 449.522124528885
• CID: 5513445
• Update Time: 2025-07-24

N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)sulfamoyl]phenyl]acetamide
• N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide

• Inchi： 1S/C24H23N3O4S/c1-17(28)25-20-9-12-22(13-10-20)32(30,31)26-21-11-14-23-19(16-21)8-5-15-27(23)24(29)18-6-3-2-4-7-18/h2-4,6-7,9-14,16,26H,5,8,15H2,1H3,(H,25,28)
• InChI Key： ZTZCGBPWUVCUQR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)C=C1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide

Recent Advances in the Study of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide (CAS: 946210-56-6)

In recent years, the compound N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide (CAS: 946210-56-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymatic pathways. Recent studies have demonstrated that 946210-56-6 exhibits high affinity for certain protein targets, making it a candidate for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on a range of kinases involved in inflammatory and oncogenic processes. The study utilized advanced computational modeling and X-ray crystallography to map the binding interactions, providing valuable insights for further optimization.

Another significant development is the improvement in the synthetic routes for N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide. Researchers have reported more efficient and scalable methods for its production, which is crucial for advancing the compound into clinical trials. A recent publication in Organic Process Research & Development detailed a novel catalytic process that reduces the number of steps and increases overall yield, addressing previous challenges in large-scale synthesis.

Preclinical evaluations have also been a focal point. In vivo studies using animal models have shown that 946210-56-6 possesses favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These findings were corroborated by a 2024 study in the European Journal of Pharmacology, which further explored the compound's therapeutic window and potential side effects. Such data are instrumental in guiding the design of future clinical trials.

Looking ahead, the research community is optimistic about the translational potential of N-{4-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)sulfamoylphenyl}acetamide. Ongoing studies are exploring its applications beyond its initial indications, including its potential use in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, paving the way for its eventual entry into the market.